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Abstract

D-Galactosan, scientifically known as 1,6-Anhydro--D-galactopyranose, is a bicyclic
monosaccharide derived from D-galactose. Its unique bridged structure imparts distinct
chemical and physical properties, including a notable resistance to periodate oxidation, which
makes it a subject of significant interest in carbohydrate chemistry and glycobiology. This
technical guide provides a comprehensive overview of the core structural and stereochemical
features of D-Galactosan, supported by quantitative data, detailed experimental protocols, and
visual representations to facilitate a deeper understanding for researchers and professionals in
drug development.

Core Structure and Stereochemistry

D-Galactosan is formed through an intramolecular glycosidic bond between the anomeric
carbon (C1) and the hydroxyl group on C6 of a D-galactose molecule in its pyranose form. This
results in a rigid 1,6-anhydro bridge, locking the pyranose ring in a specific conformation.

The systematic IUPAC name for D-Galactosan is (1R,2R,3S,4R,5R)-6,8-
dioxabicyclo[3.2.1]octane-2,3,4-triol. The stereochemistry of the chiral centers is inherited from
the parent D-galactose molecule.

Below is a diagram illustrating the chemical structure and stereochemistry of D-Galactosan.
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Structure and Stereochemistry of D-Galactosan
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Resistance of D-Galactosan to Periodate Oxidation

Rigid bicyclic structure of D-Galactosan

Fixed conformation of the pyranose ring

Steric hindrance prevents formation of the cyclic periodate ester intermediate
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Oxidative cleavage of vicinal diols does not occur
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b020825?utm_src=pdf-body-img
https://www.benchchem.com/product/b020825#d-galactosan-structure-and-stereochemistry
https://www.benchchem.com/product/b020825#d-galactosan-structure-and-stereochemistry
https://www.benchchem.com/product/b020825#d-galactosan-structure-and-stereochemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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